Cas no 1267336-14-0 (3-amino-3-(4-bromophenyl)-2-methylpropanoic acid)

• Product Name: 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid
• CAS No: 1267336-14-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5158501
• PubChem ID: 53443610
• Update Time: 2025-08-05

3-amino-3-(4-bromophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid
• 3-amino-3-(4-bromophenyl)-2-methylpropanoicacid
• Benzenepropanoic acid, β-amino-4-bromo-α-methyl-

• Inchi： 1S/C10H12BrNO2/c1-6(10(13)14)9(12)7-2-4-8(11)5-3-7/h2-6,9H,12H2,1H3,(H,13,14)
• InChI Key： DPLIYTVAFMAJQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C(=O)O)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3

Additional information on 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid

3-Amino-3-(4-Bromophenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

3-Amino-3-(4-bromophenyl)-2-methylpropanoic acid, also known by its CAS number 1267336-14-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a bromophenyl moiety, and a methyl-substituted propanoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The structure of 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid is notable for its stereochemistry and functional group diversity. The amino group at the 3-position provides nucleophilic reactivity, while the bromophenyl group introduces electronic effects and potential sites for further substitution. The methyl group at the 2-position adds steric bulk, which can influence the molecule's reactivity and bioavailability. These features make it a valuable building block in organic synthesis, particularly in the development of bioactive compounds.

Recent studies have highlighted the potential of 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid as a precursor for peptide synthesis. Its amino acid-like structure allows for easy incorporation into peptide chains, making it a useful reagent in medicinal chemistry. Additionally, the bromophenyl group can serve as a handle for further functionalization, enabling the creation of complex molecules with tailored biological activities.

In terms of synthesis, 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid can be prepared via various routes, including nucleophilic aromatic substitution and alkylation reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies. The stability of the compound under different conditions has also been investigated, making it suitable for long-term storage and use in various experimental setups.

The application of 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid extends beyond organic synthesis. It has been explored as a component in drug delivery systems due to its ability to form stable complexes with metal ions. This property opens up new avenues for its use in targeted drug delivery and imaging agents. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has been documented in several recent publications, underscoring its importance in contemporary chemical research.

In conclusion, 3-amino-3-(4-bromophenyl)-2-methylpropanoic acid (CAS No. 1267336-14-0) is a multifaceted compound with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive molecules and advanced chemical systems. As ongoing studies continue to uncover new potential uses for this compound, its role in scientific research is likely to grow even further.